Cas no 192823-23-7 (1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol)

• Product Name: 1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol
• CAS No: 192823-23-7
• MF: C₂₁H₂₆ClNO₂
• MW: 359.88964509964
• CID: 6054170
• PubChem ID: 4088306
• Update Time: 2025-06-26

1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol
• IFLab1_003187
• 1-(4-Benzyl-piperidin-1-yl)-3-(4-chloro-phenoxy)-propan-2-ol
• CHEMBL29206
• EN300-26868800
• 192823-23-7
• Oprea1_232301
• AKOS016286794
• BDBM50289460

• Inchi： 1S/C21H26ClNO2/c22-19-6-8-21(9-7-19)25-16-20(24)15-23-12-10-18(11-13-23)14-17-4-2-1-3-5-17/h1-9,18,20,24H,10-16H2
• InChI Key： BTTVNTIBAFEWEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(CN1CCC(CC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 359.1652068g/mol
• Monoisotopic Mass: 359.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol

1-(4-Benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol

The compound 1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol, with the CAS number 192823-23-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with a benzyl group and a phenoxy group with a chlorine substituent. These structural elements contribute to its potential biological activity and make it a valuable molecule for further research and development.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The presence of the benzyl group in this compound adds to its lipophilicity, potentially enhancing its ability to cross biological membranes and interact with target receptors. Additionally, the 4-chlorophenoxy group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this molecule. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological activity.

In terms of biological activity, this compound has been investigated for its potential as a GABA receptor modulator. GABA receptors are critical targets in the treatment of epilepsy, anxiety disorders, and other neurological conditions. Preclinical studies have demonstrated that this compound exhibits moderate activity at GABA receptors, suggesting its potential as a lead compound for further optimization. Furthermore, its ability to interact with other neurotransmitter systems has also been explored, highlighting its versatility as a research tool.

The structural flexibility of this compound allows for extensive modification to enhance its pharmacological properties. For example, substituting the chlorine atom on the phenoxy group with other electron-withdrawing or donating groups could alter its binding affinity and selectivity for specific receptor subtypes. Similarly, modifying the piperidine ring or the benzyl substituent could influence its metabolic stability and bioavailability.

In conclusion, 1-(4-benzylpiperidin-1-yl)-3-(4-chlorophenoxy)propan-2-ol is a promising molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool for researchers in the field of medicinal chemistry. Continued investigation into its properties will undoubtedly shed light on its therapeutic applications and pave the way for innovative treatments in various disease areas.